Cas no 62444-16-0 (3-Decenoic acid, 3-hexyl-, (Z)-)

• Product Name: 3-Decenoic acid, 3-hexyl-, (Z)-
• CAS No: 62444-16-0
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 444545
• PubChem ID: 53633386
• Update Time: 2025-04-19

3-Decenoic acid, 3-hexyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Decenoic acid, 3-hexyl-, (Z)-
• 3-hexyldec-3-enoic acid
• SCHEMBL10382685
• 62444-16-0
• DTXSID00705543

• Inchi： 1S/C16H30O2/c1-3-5-7-9-11-13-15(14-16(17)18)12-10-8-6-4-2/h13H,3-12,14H2,1-2H3,(H,17,18)
• InChI Key： ABAJZTNBADIDBN-UHFFFAOYSA-N
• SMILES： OC(CC(=CCCCCCC)CCCCCC)=O

Computed Properties

• Exact Mass: 254.2247
• Monoisotopic Mass: 254.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids